Cas no 56052-14-3 (Heptanoic acid, phenyl ester)

• Product Name: Heptanoic acid, phenyl ester
• CAS No: 56052-14-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 349969
• PubChem ID: 521712
• Update Time: 2025-04-19

Heptanoic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, phenyl ester
• phenyl heptanoate
• DTXSID40334715
• Phenyl enanthate
• phenylheptanoate
• SCHEMBL539126
• Phenyl heptanoate #
• 56052-14-3

• Inchi： 1S/C13H18O2/c1-2-3-4-8-11-13(14)15-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key： USVUMWSMZMQXIZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CCCCCC)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3